Cas no 105734-79-0 (1,2-Benzisothiazole,3-isocyanato-5-methyl-)

• Product Name: 1,2-Benzisothiazole,3-isocyanato-5-methyl-
• CAS No: 105734-79-0
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 204603
• PubChem ID: 184565
• Update Time: 2025-04-19

1,2-Benzisothiazole,3-isocyanato-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole,3-isocyanato-5-methyl-
• 3-isocyanato-5-methyl-1,2-benzothiazole
• AC1L4F5T
• AC1Q6BN5
• ACMC-20cbns
• AG-K-96710
• AR-1F3844
• CTK4A4086
• DTXSID20147300
• 105734-79-0

• Inchi： 1S/C9H6N2OS/c1-6-2-3-8-7(4-6)9(10-5-12)11-13-8/h2-4H,1H3
• InChI Key： MJGPPXRKKBOYJU-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(N=C=O)=N1

Computed Properties

• Exact Mass: 190.02018
• Monoisotopic Mass: 190.020084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.35
• Boiling Point: 222.5°Cat760mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.685
• PSA: 42.32
• LogP: 2.57200